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Compound of Interest

Compound Name: Chlorodiethylborane

Cat. No.: B1606905

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chlorodiethylborane ((CzHs)2BCI) is a highly reactive organoborane compound utilized as a
reagent in various organic syntheses, including in the development of pharmaceuticals and
advanced polymers.[1] Its utility is matched by its hazardous nature; it is a pyrophoric liquid,
meaning it can ignite spontaneously upon contact with air. It also reacts violently with water and
other protic solvents. Therefore, strict adherence to inert atmosphere techniques is paramount
for its safe and effective use.

These application notes provide detailed protocols for handling chlorodiethylborane using
standard inert atmosphere techniques: the glovebox and the Schlenk line.

Properties of Chlorodiethylborane

A summary of the key physical and chemical properties of chlorodiethylborane is provided in
the table below. Understanding these properties is essential for safe handling and experimental
design.
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Property Value Reference
Molecular Formula C4H10BCI [2]
Molecular Weight 104.39 g/mol [2]
Appearance Colorless liquid [2]
Boiling Point 87.2 °C at 760 mmHg [2]
Melting Point -84.5 °C [3]
Density 0.816 g/cm?3 [2]
Flash Point 6.6 °C [2]
Vapor Pressure 72.3 mmHg at 25 °C [3]

Reacts violently with water.
Soluble in many anhydrous
aprotic organic solvents such
as ethers (e.g., THF, diethyl
ether), hydrocarbons (e.g.,
hexanes, toluene), and
Solubility chlorinated solvents (e.qg.,
dichloromethane). Quantitative
solubility data is not readily
available; however, it is
commonly used in these
solvents for synthetic

applications.

Thermally sensitive. Avoid high
temperatures. The precise

decomposition temperature is

Stability
not well-documented, but
heating should be done with
caution.

Reactivity Pyrophoric (ignites on contact

with air). Reacts violently with

water and protic solvents (e.g.,
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alcohols). Reacts with

oxidizing agents.

Safety Precautions

Personal Protective Equipment (PPE):

Flame-resistant lab coat: Essential due to the pyrophoric nature of the compound.
o Chemical splash goggles: Standard eye protection.

o Face shield: Recommended when handling larger quantities or during transfers outside of a
glovebox.

 Nitrile gloves: Should be worn as a minimum. Consider wearing leather gloves over nitrile
gloves for added protection against splashes during transfers.

o Ensure a safety shower and eyewash station are readily accessible.

o A Class D fire extinguisher (for combustible metals) and a dry chemical (ABC) extinguisher
should be available in the immediate vicinity.

Inert Atmosphere Techniques

The choice between a glovebox and a Schlenk line depends on the scale of the reaction, the
specific manipulations required, and available resources.

Glovebox Technique

A glovebox provides a sealed environment with a continuously purified inert atmosphere
(typically nitrogen or argon), making it the safest option for handling pyrophoric materials.

Protocol for Handling Chlorodiethylborane in a Glovebox:
e Preparation:

o Ensure the glovebox oxygen and moisture levels are below the recommended limits
(typically <1 ppm).
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o

o

o

Bring all necessary dry glassware, syringes, needles, spatulas, and sealed solvent
containers into the glovebox via the antechamber.

Cycle the antechamber at least three times (evacuate and refill with inert gas) before
opening the inner door. For volatile liquids, a slow evacuation is recommended to prevent
boiling.

Allow the chlorodiethylborane container to thermally equilibrate to the glovebox
temperature before opening.

o Transfer of Chlorodiethylborane:

[¢]

Secure the reaction flask in a clamp.

Slowly open the primary container of chlorodiethylborane.

Use a clean, dry syringe or a graduated cylinder to measure the required amount.
Transfer the measured chlorodiethylborane to the reaction flask.

Securely close the primary container of chlorodiethylborane.

Proceed with the addition of solvents and other reagents as per the specific reaction
protocol.

o Post-Reaction and Quenching:

[e]

After the reaction is complete, any excess chlorodiethylborane or reactive intermediates
must be quenched safely within the glovebox before removal.

Cool the reaction mixture in an ice bath (if necessary).

Slowly add a less reactive quenching agent like isopropanol dropwise with vigorous
stirring.

Once the initial vigorous reaction subsides, a more reactive quenching agent like ethanol
or methanol can be added, followed cautiously by water.
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o For detailed quenching procedures, refer to Section 5.

Workflow for Glovebox Operations:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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